N-(cyanomethyl)-2,4,6-trimethylbenzenesulfonamide

• IUPAC Name: N-(cyanomethyl)-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C11H14N2O2S/c1-8-6-9(2)11(10(3)7-8)16(14,15)13-5-4-12/h6-7,13H,5H2,1-3H3
• InChI Key: IGJHNPIPTAJZNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NCC#N)C
• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol

Description

N-(cyanomethyl)-2,4,6-trimethylbenzenesulfonamide, also known as TCMCB, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields. TCMCB is a sulfonamide derivative that has been synthesized through a simple and efficient method. In

Mechanism of Action

The mechanism of action of N-(cyanomethyl)-2,4,6-trimethylbenzenesulfonamide in its antitumor activity is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. In MOFs, this compound acts as a bridging ligand that connects metal ions to form a three-dimensional network. The resulting MOFs exhibit high surface area and porosity, which allows for efficient gas storage and separation. In analytical chemistry, this compound forms a complex with copper ions, which can be detected using UV-Vis spectroscopy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been reported that this compound exhibits low toxicity and does not cause significant adverse effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(cyanomethyl)-2,4,6-trimethylbenzenesulfonamide is its simplicity of synthesis and high purity level. This compound is also relatively stable and can be stored for extended periods without significant degradation. However, one limitation of this compound is its low solubility in water, which may limit its applications in aqueous environments.

Future Directions

There are several future directions for the study of N-(cyanomethyl)-2,4,6-trimethylbenzenesulfonamide. In medicinal chemistry, further studies are needed to elucidate the mechanism of action of this compound in its antitumor activity and to evaluate its potential as a therapeutic agent. In material science, the synthesis of novel MOFs using this compound as a building block could lead to the development of new materials with improved gas storage and separation properties. In analytical chemistry, the development of new methods for the determination of trace amounts of copper using this compound could have significant environmental applications.
Conclusion:
In conclusion, this compound is a sulfonamide derivative that has been synthesized through a simple and efficient method. This compound has potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. This compound exhibits antitumor activity, acts as a building block for MOFs, and can be used as a reagent for the determination of trace amounts of copper. This compound is relatively stable and exhibits low toxicity. However, its low solubility in water may limit its applications in aqueous environments. Further studies are needed to elucidate the mechanism of action of this compound and to explore its potential in various fields.

Scientific Research Applications

N-(cyanomethyl)-2,4,6-trimethylbenzenesulfonamide has been studied for its potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been shown to exhibit antitumor activity against various cancer cell lines. In material science, this compound has been used as a building block for the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and separation. In analytical chemistry, this compound has been used as a reagent for the determination of trace amounts of copper in water samples.